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Compound Name: Rasfonin

Cat. No.: B1678817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rasfonin is a fungal metabolite that has garnered significant interest in the field of oncology for

its potent and selective inhibition of Ras-dependent signaling pathways. The Ras family of

small GTPases are critical regulators of cell proliferation, differentiation, and survival. Mutations

in Ras genes are among the most common oncogenic drivers in human cancers, making them

a key target for therapeutic intervention. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activity of

Rasfonin, with a focus on its mechanism of action in cancer cells. Detailed experimental

protocols for key assays and visualizations of the relevant signaling pathways are included to

facilitate further research and drug development efforts.

Chemical Structure and Properties
Rasfonin is a 2-pyrone derivative with a complex chemical structure. Its systematic IUPAC

name is [(2R,3R)-2-[(E,2S,4R)-4,6-dimethyloct-6-en-2-yl]-6-oxo-2,3-dihydropyran-3-yl]

(2E,4E,6S)-8-hydroxy-6-(hydroxymethyl)-4-methylocta-2,4-dienoate.
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Property Value Source

Molecular Formula C₂₅H₃₈O₆ PubChem

Molecular Weight 434.6 g/mol PubChem

CAS Number 303156-68-5 PubChem

IUPAC Name

[(2R,3R)-2-[(E,2S,4R)-4,6-

dimethyloct-6-en-2-yl]-6-oxo-

2,3-dihydropyran-3-yl]

(2E,4E,6S)-8-hydroxy-6-

(hydroxymethyl)-4-methylocta-

2,4-dienoate

PubChem

SMILES

C/C=C(\C)/C--INVALID-LINK--

C--INVALID-LINK--[C@@H]1--

INVALID-LINK--

OC(=O)/C=C/C(=C/--INVALID-

LINK--CO)/C

PubChem

Solubility
Soluble in DMSO, Ethanol,

and Methanol.
Cayman Chemical[1]

Biological Activity and Mechanism of Action
Rasfonin exhibits potent anti-proliferative activity, particularly in cancer cell lines harboring Ras

mutations.[2][3][4] It functions as a robust inhibitor of the Ras-Raf-MEK-ERK signaling

cascade, a critical pathway for cell growth and survival that is frequently hyperactivated in

cancer.[2]

Inhibition of the Ras-Raf-MEK-ERK Signaling Pathway
The primary mechanism of action of Rasfonin is the downregulation of Ras activity. However, it

does not directly affect the farnesylation of Ras, a key post-translational modification required

for its membrane localization and function. Instead, Rasfonin has been shown to reduce the

expression of Son of sevenless 1 (Sos1), a crucial guanine nucleotide exchange factor (GEF)

that facilitates the activation of Ras by promoting the exchange of GDP for GTP. By decreasing

the levels of Sos1, Rasfonin effectively reduces the amount of active, GTP-bound Ras, leading
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to the subsequent deactivation of the downstream signaling cascade. This results in decreased

phosphorylation of c-Raf, MEK, and ERK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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